Cas no 1000341-53-6 (6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate)
6-Bromo-4-fluoro 1H-indazole-3-methylcarboxylate is a versatile heterocyclic compound featuring both bromo and fluoro substituents on the indazole core, enhancing its reactivity and selectivity in synthetic applications. The methyl carboxylate group at the 3-position provides a handle for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing substituents (Br, F) contribute to improved stability and facilitate cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound's rigid indazole scaffold is advantageous in drug design, particularly for kinase inhibitors and CNS-targeting molecules. Its high purity (>95%) and well-defined structure ensure reproducibility in research and industrial applications.
1000341-53-6 structure
Product Name:6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate
CAS No:1000341-53-6
MF:C9H6BrFN2O2
MW:273.058544635773
MDL:MFCD11007784
CID:1124580
PubChem ID:53399146
Update Time:2025-07-02
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-4-fluoro-1h-indazole-3-carboxylate
- 6-BROMO-4-FLUORO 1H-INDAZOLE-3-METHYCARBOXYLATE
- 1H-Indazole-3-carboxylicacid,6-broMo-4-fluoro-,Methylester
- 1000341-53-6
- 1H-Indazole-3-carboxylic acid, 6-bromo-4-fluoro-, methyl ester
- E83308
- A935552
- DTXSID30694552
- 6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate
-
- MDL: MFCD11007784
- Inchi: 1S/C9H6BrFN2O2/c1-15-9(14)8-7-5(11)2-4(10)3-6(7)12-13-8/h2-3H,1H3,(H,12,13)
- InChI Key: HZTYDUMMKKHYGM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2C(C(=O)OC)=NNC=2C=1)F
Computed Properties
- Exact Mass: 271.95967g/mol
- Monoisotopic Mass: 271.95967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 273.06g/mol
- XLogP3: 2.5
- Topological Polar Surface Area: 55Ų
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B961583-1mg |
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate |
1000341-53-6 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B961583-2mg |
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate |
1000341-53-6 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B961583-10mg |
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate |
1000341-53-6 | 10mg |
$ 135.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y0997463-1g |
6-Bromo-4-fluoro 1H-indazole-3-methycarboxylate |
1000341-53-6 | 95% | 1g |
$1000 | 2024-08-02 | |
| Ambeed | A1527364-100mg |
Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate |
1000341-53-6 | 95% | 100mg |
$129.0 | 2025-02-21 | |
| Ambeed | A1527364-250mg |
Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate |
1000341-53-6 | 95% | 250mg |
$208.0 | 2025-02-21 | |
| Ambeed | A1527364-1g |
Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate |
1000341-53-6 | 95% | 1g |
$543.0 | 2025-02-21 | |
| 1PlusChem | 1P0000YC-100mg |
1H-Indazole-3-carboxylic acid, 6-bromo-4-fluoro-, methyl ester |
1000341-53-6 | 95% | 100mg |
$116.00 | 2023-12-27 | |
| 1PlusChem | 1P0000YC-250mg |
1H-Indazole-3-carboxylic acid, 6-bromo-4-fluoro-, methyl ester |
1000341-53-6 | 95% | 250mg |
$196.00 | 2023-12-27 | |
| 1PlusChem | 1P0000YC-1g |
1H-Indazole-3-carboxylic acid, 6-bromo-4-fluoro-, methyl ester |
1000341-53-6 | 95% | 1g |
$562.00 | 2023-12-27 |
6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1000341-53-6 (6-Bromo-4-fluoro 1H-Indazole-3-methycarboxylate) Related Products
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- 78155-74-5(Methyl 5-bromo-1H-indazole-3-carboxylate)
- 885272-94-6(Ethyl 6-bromo-1H-indazole-3-carboxylate)
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- 1081-04-5(Ethyl 5-bromo-1H-indazole-3-carboxylate)
- 885279-01-6(1H-Indazole-3-carboxylicacid, 5,6-difluoro-, methyl ester)
- 885278-42-2(Methyl 6-bromo-1H-indazole-3-carboxylate)
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